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Compound of Interest

Compound Name: 6-Methylpyrazine-2-carbaldehyde

CAS No.: 116758-01-1

Cat. No.: B037811

Get Quote

Executive Summary & Operational Context
6-Methylpyrazine-2-carbaldehyde is a heterocyclic building block frequently used in the

synthesis of antitubercular agents and flavor chemistries.[1] While it is not classified as a high-

energy explosive or pyrophoric, its specific physical properties present a unique logistical

challenge in waste management.

The "Phase Change" Trap: The critical operational parameter for this compound is its melting

point of 30–34°C (86–93°F). In many climate-controlled laboratories, it exists as a solid or a

semi-solid slurry.

Risk: If disposed of as a warm liquid into a waste drum stored in a cooler area, it will

crystallize, potentially clogging the drum bung or creating a solid "heel" that is difficult to

pump out during incineration.

Directive: Always solubilize this compound before adding it to liquid waste streams, or

dispose of it strictly as solid waste.
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Chemical Profile & Hazard Identification
Before handling, verify the material against the following specifications to ensure correct

segregation.

Parameter Specification Operational Implication

CAS Number 23022-13-1 Verification ID.

Physical State Solid/Liquid (MP: ~32°C)
Must be solubilized for liquid

disposal.[1]

Flash Point > 60°C (Combustible)
Class IIIA Combustible Liquid.

[1]

Reactivity Aldehyde functionality

Susceptible to autoxidation;

incompatible with strong

oxidizers.[1]

Water Solubility Soluble

Rinse water can go to aqueous

waste (check local

regulations).[1]

GHS Hazard Classification[2][3]
H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[2][4][5]

H319: Causes serious eye irritation.[2][4][5]

H335: May cause respiratory irritation.[2][4][5]

Waste Segregation Logic
Proper segregation prevents dangerous side reactions in the central waste stream.

Primary Stream:Non-Halogenated Organic Waste.
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Reasoning: The molecule contains Carbon, Hydrogen, Nitrogen, and Oxygen.[6] It lacks

Chlorine, Bromine, or Fluorine.

Incompatible Streams:

Oxidizing Acids (Nitric/Chromic): Aldehydes can oxidize exothermically to carboxylic acids.

Strong Bases: Risk of polymerization or Cannizzaro reactions (though less likely with

pyrazines, it is best practice to avoid).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Stock (Solid or Melt)
Use this protocol for expired shelf reagents or excess starting material.

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat. Work in a

fume hood to mitigate the "nutty/popcorn" odor and respiratory irritation.

Solubilization (The Critical Step):

Do NOT pour the melted neat chemical directly into a waste drum.

Dissolve the substance in a compatible combustible solvent (e.g., Acetone, Ethanol, or

Methanol) at a ratio of 1:5 (1 part waste to 5 parts solvent).

Why? This depression of the freezing point ensures the mixture remains liquid during

storage and transport.

Containerization:

Pour the solution into the Non-Halogenated Organic Waste container.

Record the volume and constituents on the waste tag (e.g., "Acetone 80%, 6-
Methylpyrazine-2-carbaldehyde 20%").[1]

Scenario B: Disposal of Reaction Mixtures
Use this protocol for crude reaction mixtures or mother liquors.
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Quenching: If the reaction involved reactive reagents (e.g., strong reducing agents like

NaBH4), quench carefully according to the specific reagent's SOP.

pH Check: Ensure the mixture is neutral (pH 6–8). Pyrazine rings can be protonated in

strong acid, changing their solubility profile.

Segregation:

If the solvent system was DCM/Chloroform: Halogenated Waste.

If the solvent system was EtOAc/Hexane/Alcohol: Non-Halogenated Waste.

Decision Workflow Diagram
The following diagram illustrates the decision logic for disposing of 6-Methylpyrazine-2-
carbaldehyde, emphasizing the phase-change management.
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Waste Generation:
6-Methylpyrazine-2-carbaldehyde

Check Physical State
(Ambient Temp)

Solid / Semi-Solid

Below 32°C

Liquid Solution

Already Dissolved

CRITICAL STEP:
Dissolve in Acetone/EtOH

(Ratio 1:5)

Prevent Clogging

Contains Halogenated
Solvents (DCM, CHCl3)?

Stream: Halogenated
Organic Waste

Yes

Stream: Non-Halogenated
Organic Waste

No (Standard)

Label & Tag:
List all constituents
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Caption: Operational workflow ensuring solid waste is solubilized to prevent waste drum

obstruction.

Spill Management (Emergency Response)
Minor Spill (< 100 mL/g):

Isolate: Evacuate the immediate area if respiratory irritation is noted.

Absorb:

Liquid Spill: Use vermiculite or spill pads.

Solid Spill: Do not sweep dry (generates dust). Dampen slightly with a paper towel soaked

in water/ethanol, then wipe up.

Clean: Clean the surface with a mild detergent and water.

Disposal: Place all contaminated materials (gloves, pads) into a sealed bag and dispose of

as Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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